5-Amino-1,4-dihydroquinoxaline-2,3-dione
Overview
Description
5-Amino-1,4-dihydroquinoxaline-2,3-dione is a heterocyclic compound. It has a molecular formula of C8H7N3O2 and a molecular weight of 177.16 .
Molecular Structure Analysis
The molecular structure of 5-Amino-1,4-dihydroquinoxaline-2,3-dione consists of a quinoxaline core, which is a type of heterocyclic compound. The compound has an amino group attached to the 5-position and two carbonyl groups at the 2 and 3 positions .Chemical Reactions Analysis
While specific chemical reactions involving 5-Amino-1,4-dihydroquinoxaline-2,3-dione are not available, it’s known that quinoxaline derivatives can exhibit various chemical reactions .Physical And Chemical Properties Analysis
The compound has a molecular weight of 177.16 . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
D-Amino Acid Oxidase (DAAO) Inhibition
5-Amino-1,4-dihydroquinoxaline-2,3-dione derivatives have been studied for their potential as DAAO inhibitors . DAAO is an enzyme that degrades D-amino acids, which are important modulators of synaptic neurotransmission. Inhibitors of DAAO can increase the levels of D-serine, an endogenous co-agonist of the NMDA receptor, which plays a crucial role in synaptic plasticity, learning, and memory . These inhibitors have shown promise in the treatment of disorders such as schizophrenia and neuropathic pain .
Neuroprotective Activity
Quinoxaline-2,3-dione derivatives, including 5-Amino-1,4-dihydroquinoxaline-2,3-dione, have been reported to exhibit neuroprotective activity . They have been effective in models of neurodegenerative diseases and have shown potential in protecting against demyelination in conditions like multiple sclerosis . The neuroprotective role is attributed to their antagonistic effects on specific glutamate receptors involved in excitotoxicity .
Analgesic Effects
Research has indicated that quinoxaline-2,3-dione derivatives can have analgesic effects . They have been used in experimental models to alleviate different types of pain, including tonic pain, neuropathic pain, and bone cancer pain. The mechanism is likely related to the inhibition of spinal hydrogen peroxide, which is involved in the pathophysiology of pain .
Chemical Synthesis and Drug Design
Finally, 5-Amino-1,4-dihydroquinoxaline-2,3-dione is valuable in chemical synthesis and drug design . Its structure serves as a scaffold for the development of various pharmacophores and can be modified to enhance its biological activity or to create compounds with new therapeutic properties .
properties
IUPAC Name |
5-amino-1,4-dihydroquinoxaline-2,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c9-4-2-1-3-5-6(4)11-8(13)7(12)10-5/h1-3H,9H2,(H,10,12)(H,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRWASPYQGRASFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)NC(=O)C(=O)N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10344982 |
Source
|
| Record name | 5-amino-1,4-dihydroquinoxaline-2,3-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10344982 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-1,4-dihydroquinoxaline-2,3-dione | |
CAS RN |
76097-87-5 |
Source
|
| Record name | 5-amino-1,4-dihydroquinoxaline-2,3-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10344982 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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